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Compound of Interest

Compound Name: Acetyl Tributyl Citrate

Cat. No.: B1666534

In-depth Technical Guide: Acetyl Tributyl Citrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of Acetyl
Tributyl Citrate (ATBC), a widely used plasticizer and pharmaceutical excipient.

Core Molecular Data

Acetyl tributyl citrate is an organic compound recognized for its use as a plasticizer in various
applications, including pharmaceutical coatings for oral dosage forms, food packaging films,
and cosmetics.[1][2] It serves as a potential replacement for phthalate-based plasticizers like
DEHP and DINP.[3][4] The compound is a colorless to pale yellow, oily liquid with a faint,
sweet, herbaceous odor.[1][5] It is synthesized by the acetylation of tributyl citrate.[3]

Below is a summary of the key molecular identifiers and properties of Acetyl Tributyl Citrate.
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Property Value Source
Molecular Formula C20H340s [1][5]
Molecular Weight 402.5 g/mol [1]
Alternate Molecular Weight 402.48 g/mol [41[6]

tributyl 2-acetyloxypropane-
IUPAC Name Y _ YIOPIOP [1]
1,2,3-tricarboxylate

CAS Number 77-90-7 [6][7]

Logical Relationship of Synthesis

The synthesis of Acetyl Tributyl Citrate involves a two-step chemical process. This can be
visualized as a straightforward logical progression from the initial reactants to the final product.

Reactants
[ButanoD [Acetic Anhydride}
Process

-
Products
Y
[Tributyl Citrate) [ )

Click to download full resolution via product page

Caption: Synthesis pathway of Acetyl Tributyl Citrate.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-Tributyl-Citrate
https://www.specialchem.com/cosmetics/inci-ingredients/acetyl-tributyl-citrate
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-Tributyl-Citrate
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=11836
https://www.pharmaffiliates.com/en/77-90-7-acetyltributyl-citrate-api-standards-pa2889000.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-Tributyl-Citrate
https://www.pharmaffiliates.com/en/77-90-7-acetyltributyl-citrate-api-standards-pa2889000.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/388378
https://www.benchchem.com/product/b1666534?utm_src=pdf-body
https://www.benchchem.com/product/b1666534?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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